Amino Acids
  • Fmoc-Tyr(H2PO3)-OH
    Fmoc-Tyr(H2PO3)-OH
    • Cat. No.:
    • B557358
    • CAS No.:
    • 147762-53-6
    • Molecular Formula:
    • C24H22NO8P
    • Molecular Weight:
    • 483.4 g/mol
    Description
    Fmoc-Tyr(H2PO3)-OH, also known as Fmoc-Tyr(H2PO3)-OH, is a useful research compound. Its molecular formula is C24H22NO8P and its molecular weight is 483.4 g/mol. The purity is usually 95%.
    BenchChem offers ...
    - +
  • Fmoc-N-Me-Asp(OtBu)-OH
    Fmoc-N-Me-Asp(OtBu)-OH
    • Cat. No.:
    • B557422
    • CAS No.:
    • 152548-66-8
    • Molecular Formula:
    • C24H27NO6
    • Molecular Weight:
    • 425.5 g/mol
    Description
    Fmoc-N-Me-Asp(OtBu)-OH, also known as Fmoc-N-Me-Asp(OtBu)-OH, is a useful research compound. Its molecular formula is C24H27NO6 and its molecular weight is 425.5 g/mol. The purity is usually 95%.
    The exact ...
    - +
  • Fmoc-L-beta-homoisoleucine
    Fmoc-L-beta-homoisoleucine
    • Cat. No.:
    • B557453
    • CAS No.:
    • 193954-27-7
    • Molecular Formula:
    • C22H25NO4
    • Molecular Weight:
    • 367.4 g/mol
    Description
    may contain ~8% (w/w) ethyl acetate

    - +
  • (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phenyl)propanoic acid
    (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phe...
    • Cat. No.:
    • B558657
    • CAS No.:
    • 250611-12-2
    • Molecular Formula:
    • C18H27NO4
    • Molecular Weight:
    • 321.4 g/mol
    Description
    (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phenyl)propanoic acid, also known as (R)-2-((tert-Butoxycarbonyl)amino)-3-(4-(tert-butyl)phenyl)propanoic acid, is a useful research compound. Its molecular f...
    - +
  • Boc-2-nitro-L-phenylalanine
    Boc-2-nitro-L-phenylalanine
    • Cat. No.:
    • B558733
    • CAS No.:
    • 185146-84-3
    • Molecular Formula:
    • C14H18N2O6
    • Molecular Weight:
    • 310.30 g/mol
    Description
    Boc-2-nitro-L-phenylalanine, also known as Boc-2-nitro-L-phenylalanine, is a useful research compound. Its molecular formula is C14H18N2O6 and its molecular weight is 310.30 g/mol. The purity is usually 95%.
    - +
  • D-Tyrosine
    D-Tyrosine
    • Cat. No.:
    • B559537
    • CAS No.:
    • 556-02-5
    • Molecular Formula:
    • C9H11NO3
    • Molecular Weight:
    • 181.19 g/mol
    Description
    D-tyrosine is an optically active form of tyrosine having D-configuration. It has a role as an Escherichia coli metabolite. It is a tyrosine and a D-alpha-amino acid. It is a conjugate base of a D-tyrosinium. It...
    - +
  • DL-Threonine
    DL-Threonine
    • Cat. No.:
    • B559538
    • CAS No.:
    • 632-20-2
    • Molecular Formula:
    • C4H9NO3
    • Molecular Weight:
    • 119.12 g/mol
    Description
    2-amino-3-hydroxybutanoic acid is an alpha-amino acid that is butanoic acid substituted by an amino group at position 2 and a hydroxy group at position 3. It has a role as a plant metabolite.
    DL-Threonine has...
    - +
  • D-Phenylalanine
    D-Phenylalanine
    • Cat. No.:
    • B559541
    • CAS No.:
    • 673-06-3
    • Molecular Formula:
    • C9H11NO2
    • Molecular Weight:
    • 165.19 g/mol
    Description
    D-phenylalanine appears as needles or prisms. (NTP, 1992)
    D-phenylalanine is the D-enantiomer of phenylalanine. It is a phenylalanine and a D-alpha-amino acid. It is a conjugate base of a D-phenylalaninium. I...
    - +
  • (+-)-Methionine
    (+-)-Methionine
    • Cat. No.:
    • B559542
    • CAS No.:
    • 348-67-4
    • Molecular Formula:
    • C5H11NO2S
      C5H11NO2S
      CH3S(CH2)2CH(NH2)COOH
    • Molecular Weight:
    • 149.21 g/mol
    Description
    Methionine is a sulfur-containing amino acid that is butyric acid bearing an amino substituent at position 2 and a methylthio substituent at position 4. It has a role as an Escherichia coli metabolite, a Sacchar...
    - +
  • D-Lysine
    D-Lysine
    • Cat. No.:
    • B559543
    • CAS No.:
    • 923-27-3
    • Molecular Formula:
    • C6H14N2O2
    • Molecular Weight:
    • 146.19 g/mol
    Description
    D-lysine is the D-enantiomer of the alpha-amino acid lysine. It has a role as a bacterial metabolite and a fungal metabolite. It is a lysine and a D-alpha-amino acid. It is a conjugate base of a D-lysinium(1+). ...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img